2-methoxy-N-[(2,3,4-trimethoxyphenyl)methyl]dibenzofuran-3-amine

• IUPAC Name: 2-methoxy-N-[(2,3,4-trimethoxyphenyl)methyl]dibenzofuran-3-amine
• InChI: InChI=1S/C23H23NO5/c1-25-19-10-9-14(22(27-3)23(19)28-4)13-24-17-12-20-16(11-21(17)26-2)15-7-5-6-8-18(15)29-20/h5-12,24H,13H2,1-4H3
• InChI Key: UAWNAFDRWWGTRW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)CNC2=C(C=C3C4=CC=CC=C4OC3=C2)OC)OC)OC
• Molecular Formula: C23H23NO5
• Molecular Weight: 393.4 g/mol

Description

2-methoxy-N-[(2,3,4-trimethoxyphenyl)methyl]dibenzofuran-3-amine is a complex organic compound that features a dibenzofuran core substituted with methoxy and trimethoxyphenyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-methoxy-N-[(2,3,4-trimethoxyphenyl)methyl]dibenzofuran-3-amine typically involves multiple steps, starting with the preparation of the dibenzofuran core This can be achieved through a series of reactions including cyclization and functional group modifications

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors and advanced purification techniques to ensure the compound’s purity and consistency.

Chemical Reactions Analysis

Types of Reactions

2-methoxy-N-[(2,3,4-trimethoxyphenyl)methyl]dibenzofuran-3-amine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially changing its reactivity and properties.

Substitution: Electrophilic and nucleophilic substitution reactions can be employed to replace specific atoms or groups within the molecule.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various electrophiles and nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and the use of solvents like dichloromethane or ethanol.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield quinones or other oxygenated derivatives, while substitution reactions could introduce new functional groups like halogens or alkyl chains.

Scientific Research Applications

Chemistry: It can be used as a building block for the synthesis of more complex molecules, particularly in the development of new materials or catalysts.

Biology: This compound may have bioactive properties, making it a candidate for studies on enzyme inhibition or receptor binding.

Industry: The compound could be used in the production of specialty chemicals or as a precursor for advanced materials.

Mechanism of Action

The mechanism by which 2-methoxy-N-[(2,3,4-trimethoxyphenyl)methyl]dibenzofuran-3-amine exerts its effects depends on its specific application. In medicinal chemistry, it might interact with molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The pathways involved could include signal transduction cascades or metabolic processes.

Comparison with Similar Compounds

Similar Compounds

2-methoxy-N-(3,4,5-trimethoxybenzyl)cyclohexanamine: This compound shares the trimethoxyphenyl group but has a different core structure.

2-methoxy-6-[(3,4,5-trimethoxyphenyl)methyl]pyrimidin-4-amine: Another compound with a trimethoxyphenyl group, but with a pyrimidine core.

Uniqueness

What sets 2-methoxy-N-[(2,3,4-trimethoxyphenyl)methyl]dibenzofuran-3-amine apart is its dibenzofuran core, which can impart unique electronic and steric properties. This makes it particularly interesting for applications requiring specific molecular interactions or stability under various conditions.